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Compound of Interest

Compound Name: Flt-3 Inhibitor III

Cat. No.: B1676094 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Flt-3 Inhibitor III. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent compound.

Compound Data Summary
The following table summarizes key quantitative data for Flt-3 Inhibitor III, a cell-permeable 5-

phenyl-2-thiazolamine compound that acts as a potent, ATP-binding site-targeting inhibitor of

Flt3.
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Property Value Source

CAS Number 852045-46-6

Molecular Formula C₂₁H₂₃N₃OS

Molecular Weight 365.49 g/mol

Appearance Off-white solid

Solubility ≥10 mg/mL in DMSO

Purity ≥95% (HPLC)

Primary Target IC₅₀ 50 nM for Flt3

MV4:11-ITD IC₅₀ 52 nM

BaF3-ITD IC₅₀ 240 nM

BaF3-D835/Y IC₅₀ 760 nM

Personal Protective Equipment (PPE)
Due to the hazardous nature of Flt-3 Inhibitor III—harmful by inhalation, in contact with skin,

and if swallowed—a comprehensive PPE strategy is mandatory. The following equipment must

be worn at all times when handling the compound.

Gloves: Two pairs of chemotherapy-rated, powder-free nitrile gloves are required. Change

gloves immediately if contaminated, punctured, or torn.

Gown: A disposable, back-closing gown made of a material demonstrated to be resistant to

chemotherapy drugs is necessary. Ensure cuffs are tucked into the outer pair of gloves.

Eye and Face Protection: Use safety glasses with side shields at a minimum. For procedures

with a risk of splashing (e.g., reconstituting the powder), a face shield should be worn in

addition to safety glasses or goggles.

Respiratory Protection: When handling the powdered form of the compound outside of a

certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator

is required to prevent inhalation.
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Operational Handling Plan: A Step-by-Step Guide
This section outlines the procedural workflow for safely handling Flt-3 Inhibitor III from receipt

to disposal.

Step 1: Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

The compound is shipped at ambient temperature.

For long-term storage, keep the solid compound at -20°C and protect it from light.

Step 2: Preparation for Use

All handling of the powdered compound and preparation of stock solutions must be

conducted in a certified chemical fume hood or a Class II Biosafety Cabinet to minimize

inhalation exposure.

Before handling, ensure the work area is clean and decontaminated. Cover the work surface

with a disposable, absorbent, plastic-backed pad.

Step 3: Reconstitution and Aliquoting

To prepare a stock solution, reconstitute the solid Flt-3 Inhibitor III in DMSO to the desired

concentration (e.g., 10 mg/mL).

Following reconstitution, it is recommended to create single-use aliquots to avoid repeated

freeze-thaw cycles.

Store the aliquoted stock solutions at -20°C. Under these conditions, they are stable for up to

6 months.

Disposal Plan
All materials contaminated with Flt-3 Inhibitor III are considered hazardous waste and must be

disposed of according to institutional and local regulations.
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Solid Waste: All disposable PPE (gloves, gowns), plastic-backed pads, and any other

contaminated lab supplies (e.g., pipette tips, tubes) should be placed in a clearly labeled

hazardous waste container.

Liquid Waste: Unused stock solutions and contaminated media should be collected in a

designated, sealed hazardous liquid waste container. Do not pour this waste down the drain.

Sharps Waste: Needles, syringes, or any other sharps contaminated with the inhibitor must

be disposed of in a designated sharps container for hazardous materials.

Workflow for Safe Handling of Flt-3 Inhibitor III
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Figure 1. Safe Handling Workflow for Flt-3 Inhibitor III
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Flt-3 Inhibitor III]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676094#personal-protective-equipment-for-
handling-flt-3-inhibitor-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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